Cas no 2703770-98-1 (2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid)

2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid is a heterocyclic benzoic acid derivative featuring a chloro substituent and a 2,4-dioxo-1,3-diazinane moiety. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, enabling potential applications as a building block for biologically active molecules. The presence of both carboxylic acid and uracil-like diazinane groups offers multiple reactive sites for further functionalization, facilitating the development of targeted derivatives. Its well-defined molecular structure ensures consistent reactivity, making it suitable for research in drug discovery and agrochemical synthesis. The compound’s stability under standard conditions further enhances its utility in laboratory-scale and industrial processes.
2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid structure
2703770-98-1 structure
Product Name:2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
CAS No:2703770-98-1
MF:C11H9ClN2O4
MW:268.653161764145
CID:5615166
PubChem ID:165944426
Update Time:2025-05-24

2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
    • EN300-33340751
    • 2703770-98-1
    • 2-chloro-5-(2,4-dioxohexahydropyrimidin-1-yl)benzoic acid
    • 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
    • Inchi: 1S/C11H9ClN2O4/c12-8-2-1-6(5-7(8)10(16)17)14-4-3-9(15)13-11(14)18/h1-2,5H,3-4H2,(H,16,17)(H,13,15,18)
    • InChI Key: XTYSHASIJJOTGO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)N1C(NC(CC1)=O)=O

Computed Properties

  • Exact Mass: 268.0250845g/mol
  • Monoisotopic Mass: 268.0250845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.7Ų

2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33340751-1g
2-chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
2703770-98-1
1g
$0.0 2023-09-04
Enamine
EN300-33340751-1.0g
2-chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
2703770-98-1 95.0%
1.0g
$0.0 2025-03-18

Additional information on 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

Introduction to 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS No. 2703770-98-1)

2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid, identified by the CAS number 2703770-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by its benzoic acid backbone and a fused diazine ring system. The presence of a chloro substituent at the 2-position and a 2,4-dioxo-1,3-diazinan-1-yl moiety at the 5-position imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural features of 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid contribute to its potential as an intermediate in the synthesis of more complex pharmacophores. The benzoic acid moiety is well-known for its role in various biological processes and its incorporation into drug molecules often enhances bioavailability and metabolic stability. Additionally, the diazine ring system introduces rigidity and specific electronic properties that can influence binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid with various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. The chloro substituent at the 2-position has been shown to enhance lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor in drug design.

In vitro studies have begun to explore the pharmacological profile of 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid, particularly its interaction with cytochrome P450 enzymes. These enzymes play a crucial role in drug metabolism, and understanding how this compound interacts with them can provide insights into its potential for clinical use. Preliminary results indicate that the compound may exhibit selective inhibition against certain isoforms of cytochrome P450, which could reduce the risk of drug-drug interactions.

The synthesis of 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the diazine ring system efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, which is essential for pharmaceutical applications.

The potential therapeutic applications of 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid extend beyond anti-inflammatory agents. Its structural motif suggests that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, the compound’s unique electronic properties make it an attractive candidate for developing photoactive drugs that can be activated by light therapy.

As research continues to uncover new biological targets and mechanisms of action, compounds like 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-y)l]benzoic acid are expected to play a significant role in next-generation therapeutics. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel scaffolds with potential therapeutic value. By leveraging these computational tools alongside traditional experimental approaches, researchers can more efficiently explore the pharmacological landscape of compounds like this one.

The development of 2-Chloro-[email protected](email protected) also underscores the importance of sustainable chemistry practices. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis to minimize environmental impact while maintaining high yields and purity standards. Techniques such as solvent recovery systems and catalytic processes that reduce waste are becoming standard protocols in modern drug manufacturing.

In conclusion,[email protected] represents a promising area of research with significant implications for medicinal chemistry and drug development. Its unique structural features offer multiple avenues for therapeutic intervention, while ongoing studies continue to elucidate its mechanisms of action and potential clinical applications. As our understanding of biological systems evolves,[email protected] may emerge as a key compound in addressing unmet medical needs through innovative chemical design.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.